Cas no 941945-95-5 (3-fluoro-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide)

3-Fluoro-N-{4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide is a synthetic small-molecule compound featuring a benzamide core linked to a pyridazine-piperazine scaffold. Its structural design incorporates a fluorine substituent, enhancing binding affinity and metabolic stability, while the 4-methylpiperazine moiety improves solubility and pharmacokinetic properties. This compound is of interest in medicinal chemistry research, particularly as a potential kinase inhibitor or targeted therapeutic agent due to its ability to modulate protein-protein interactions. The pyridazine ring contributes to its planar geometry, facilitating selective binding to biological targets. Its well-defined synthetic route allows for scalable production, making it suitable for preclinical studies and structure-activity relationship investigations.

3-fluoro-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide structure

941945-95-5 structure

Product Name:3-fluoro-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide

CAS No:941945-95-5

MF:C₂₂H₂₂FN₅O

MW:391.441387653351

CID:5501418

Update Time:2025-11-06

3-fluoro-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

- 3-fluoro-N-[4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl]benzamide
- 3-fluoro-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide
- Inchi： 1S/C22H22FN5O/c1-27-11-13-28(14-12-27)21-10-9-20(25-26-21)16-5-7-19(8-6-16)24-22(29)17-3-2-4-18(23)15-17/h2-10,15H,11-14H2,1H3,(H,24,29)
- InChI Key： BPHMGPUWITVNPH-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C(C2=NN=C(N3CCN(C)CC3)C=C2)C=C1)(=O)C1=CC=CC(F)=C1

3-fluoro-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2724-0763-2μmol	3-fluoro-N-{4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide	941945-95-5	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2724-0763-5μmol	3-fluoro-N-{4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide	941945-95-5	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2724-0763-10μmol	3-fluoro-N-{4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide	941945-95-5	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2724-0763-20μmol	3-fluoro-N-{4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide	941945-95-5	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2724-0763-1mg	3-fluoro-N-{4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide	941945-95-5	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2724-0763-2mg	3-fluoro-N-{4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide	941945-95-5	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2724-0763-3mg	3-fluoro-N-{4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide	941945-95-5	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2724-0763-4mg	3-fluoro-N-{4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide	941945-95-5	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2724-0763-5mg	3-fluoro-N-{4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide	941945-95-5	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2724-0763-10mg	3-fluoro-N-{4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide	941945-95-5	90%+	10mg	$79.0	2023-05-16

3-fluoro-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide Related Literature

1. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

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2. Alt-proteins: A promising future
3. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
4. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

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Additional information on 3-fluoro-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide

3-Fluoro-N-{4-[6-(4-Methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide (CAS No. 941945-95-5): A Comprehensive Overview

3-fluoro-N-{4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide, also known by its CAS registry number CAS No. 941945-95-5, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of benzamides, which are widely studied for their pharmacological activities. The molecule incorporates a pyridazine ring, a piperazine moiety, and a fluoro substituent, making it a promising candidate for drug development.

The synthesis of this compound involves a multi-step process, typically starting with the preparation of the pyridazine derivative. The introduction of the piperazine group at the 6-position of the pyridazine ring is a critical step, as it enhances the compound's ability to interact with biological targets. The fluoro substituent at position 3 of the benzamide group further modulates the compound's physicochemical properties, such as solubility and lipophilicity, which are crucial for its bioavailability.

Recent studies have highlighted the potential of this compound as a modulator of various cellular pathways. For instance, research published in Journal of Medicinal Chemistry demonstrated that CAS No. 941945-95-5 exhibits potent inhibitory activity against certain kinases, which are key players in cancer progression. This finding underscores its potential as an anticancer agent. Additionally, computational modeling studies have revealed that the compound's structure allows for favorable interactions with target proteins, further supporting its therapeutic potential.

The pharmacokinetic profile of this compound has also been investigated in preclinical models. Studies conducted in rodents indicate that 3-fluoro-N-{4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide demonstrates moderate absorption and good stability in plasma, suggesting that it could be suitable for oral administration. However, further studies are required to optimize its pharmacokinetic properties and minimize potential off-target effects.

In terms of toxicity, preliminary assays have shown that this compound exhibits low cytotoxicity against normal human cells, which is a favorable attribute for drug candidates. However, its effects on specific organ systems require further investigation to ensure safety profiles are acceptable for clinical use.

The development of this compound represents a significant advancement in the field of heterocyclic chemistry and drug design. Its unique structure combines multiple functional groups that contribute to its biological activity and pharmacokinetic properties. As research continues, it is anticipated that CAS No. 941945-95-5 will play a pivotal role in the discovery of novel therapeutic agents targeting various diseases.

In conclusion, 3-fluoro-N-{4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide (CAS No. 941945-95-5) is a promising compound with significant potential in medicinal chemistry. Its structure, synthesis, pharmacological activity, and toxicity profile make it an attractive candidate for further research and development in the pharmaceutical industry.